9-(2-Aminoethyl)-1-oxa-9-azaspiro[5.5]undecan-4-ol

• IUPAC Name: 9-(2-aminoethyl)-1-oxa-9-azaspiro[5.5]undecan-4-ol
• InChI: InChI=1S/C11H22N2O2/c12-4-7-13-5-2-11(3-6-13)9-10(14)1-8-15-11/h10,14H,1-9,12H2
• InChI Key: AOESGYBAXJFRKU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)CCN)CC1O
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• CAS No.: 2092562-85-9

Description

9-(2-Aminoethyl)-1-oxa-9-azaspiro[5.5]undecan-4-ol is a useful research compound. Its molecular formula is C11H22N2O2 and its molecular weight is 214.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxytocin and Pharmacotherapy

• Oxytocin Research : A review highlights the broad physiological and pathological roles of oxytocin, such as its effects on sexual activity, stress, and social bonding, indicating the potential of oxytocin and its receptor as drug therapy targets. This suggests the importance of related compounds, like 9-(2-Aminoethyl)-1-oxa-9-azaspiro[5.5]undecan-4-ol, in modulating similar pathways for therapeutic purposes (C. Viero et al., 2010).

Chemical Properties and Biological Significance

• Oxazolone Chemistry : The synthetic approaches and biological significance of oxazolone moieties, including their antimicrobial, anti-inflammatory, and anticancer activities, are discussed, indicating the potential utility of structurally related compounds in various pharmacological applications (Neelottama Kushwaha & S. Kushwaha, 2021).

Advanced Oxidation Processes

• Degradation of Nitrogen-Containing Compounds : A review on the advanced oxidation processes for degrading nitrogen-containing hazardous compounds emphasizes the significance of such methods in handling resistant organic compounds, which may relate to the environmental or pharmaceutical degradation of complex molecules like this compound (Akash P. Bhat & P. Gogate, 2021).

Drug Development and tRNA Aminoacylation

• tRNA Aminoacylation Inhibition : The effectiveness of inhibiting tRNA aminoacylation as an antimicrobial strategy is discussed, highlighting the potential of compounds targeting this essential step in protein synthesis for drug development, which may include the design and application of molecules like this compound (Joanne M L Ho et al., 2018).